Cas no 2228197-32-6 (1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol)

• Product Name: 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol
• CAS No: 2228197-32-6
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 5998991
• PubChem ID: 151343967
• Update Time: 2025-05-20

1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol
• 2228197-32-6
• EN300-1909561

• Inchi： 1S/C10H12BrClO/c1-10(2,13)6-7-5-8(11)3-4-9(7)12/h3-5,13H,6H2,1-2H3
• InChI Key： OLBFLQHLJVSLCZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC(C)(C)O)Cl

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol

Chemical Profile of 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol (CAS No: 2228197-32-6)

1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2228197-32-6, features a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, making it a versatile building block for further chemical modifications.

The molecular structure of 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol consists of a phenyl ring substituted at the 5-position with a bromine atom and at the 2-position with a chlorine atom. This arrangement creates a highly electrophilic surface, which is conducive to nucleophilic aromatic substitution reactions. The secondary alcohol functionality at the 2-position provides an additional site for chemical manipulation, allowing for the introduction of various pharmacophores or bioactive moieties. Such structural features are particularly attractive in medicinal chemistry, where precise control over molecular interactions is essential for optimizing drug efficacy and selectivity.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol in the design of next-generation pharmaceuticals. The bromo and chloro groups serve as handles for further functionalization, enabling chemists to explore diverse chemical space. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings can be employed to introduce aryl or heteroaryl groups, respectively. These transformations have been instrumental in generating libraries of compounds for high-throughput screening (HTS) to identify potential drug candidates.

One notable application of 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the phenyl ring or introducing additional substituents through reactions involving 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. Recent studies have demonstrated that compounds derived from this scaffold exhibit promising activity against tyrosine kinases, suggesting their potential as therapeutic agents.

The secondary alcohol moiety in 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol also offers opportunities for further derivatization. Reductive amination or alkylation reactions can be utilized to introduce amino acid-like functionalities, which are common motifs in bioactive molecules. Additionally, esterification or etherification of the alcohol group can yield compounds with enhanced solubility or metabolic stability, which are crucial factors for drug development.

From a synthetic chemistry perspective, 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol serves as an excellent precursor for constructing more complex molecules. The combination of electrophilic aromatic substitution and nucleophilic addition reactions allows for the systematic diversification of its structure. This adaptability has made it a favorite among synthetic chemists working on complex natural product analogs or novel drug candidates. The compound’s stability under various reaction conditions further enhances its utility as an intermediate.

The pharmaceutical industry has been particularly interested in halogenated aromatic compounds due to their role as key intermediates in drug synthesis. The ability to introduce bromine and chlorine atoms at specific positions on an aromatic ring provides chemists with unparalleled flexibility in designing molecules with tailored properties. For example, these substituents can influence electronic effects, steric hindrance, and metabolic stability—critical parameters that determine a drug’s efficacy and safety profile.

In conclusion, 1-(5-bromo-2-chlorophenyl)-2-methylpropan-2-ol (CAS No: 2228197-32-6) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents, particularly kinase inhibitors and other bioactive molecules. The ongoing exploration of its synthetic applications underscores its importance as a building block in modern drug discovery efforts.